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Compound of Interest

Compound Name: 1-(3-Aminophenyl)ethane-1,2-diol

Cat. No.: B3213720 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides a comprehensive overview of the procedures for the safe disposal of 1-(3-
Aminophenyl)ethane-1,2-diol, a versatile small molecule scaffold. Adherence to these

guidelines is crucial to mitigate potential hazards associated with this compound.

Hazard Identification and Precautionary Measures
1-(3-Aminophenyl)ethane-1,2-diol is classified with several hazard statements, necessitating

specific precautionary measures during handling and disposal. The key hazard and

precautionary statements are summarized below.
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Hazard Statement
Code

Description
Precautionary
Statement Code

Description

H302 Harmful if swallowed P264
Wash skin thoroughly

after handling.

H315 Causes skin irritation P270

Do not eat, drink or

smoke when using

this product.

H319
Causes serious eye

irritation
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

H335
May cause respiratory

irritation
P301 + P312 + P330

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell. Rinse

mouth.

P302 + P352
IF ON SKIN: Wash

with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P501

Dispose of

contents/container to

an approved waste

disposal plant.[1][2][3]
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The disposal of 1-(3-Aminophenyl)ethane-1,2-diol must be conducted in a manner that

ensures the safety of laboratory personnel and prevents environmental contamination.

Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste and must consult local, regional, and national regulations for complete and

accurate classification.[4]

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling the compound, ensure that

appropriate PPE is worn, including safety glasses, chemical-resistant gloves, and a lab coat.

If there is a risk of inhalation, use a NIOSH-approved respirator.

Containment: In case of a spill, do not allow the chemical to enter drains or waterways.[1][5]

Absorb the spill with an inert, non-combustible material such as sand or earth.

Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled container

for disposal.[4] Ensure the container is properly sealed.

Waste Classification: Classify the waste in accordance with all applicable local, regional, and

national regulations. This will determine the final disposal route.

Disposal: Dispose of the waste at an approved waste disposal plant.[1][2][3] Do not dispose

of the material in regular trash or down the drain.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-(3-
Aminophenyl)ethane-1,2-diol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3213720?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0651314&productDescription=1-3-AMINOPHENL+ETHNOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/RU/en/sds/aldrich/139351
https://www.carlroth.com/medias/SDB-2441-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQzOTN8YXBwbGljYXRpb24vcGRmfGFHTTVMMmcxWlM4NU1UZ3pORGswTnpNek9EVTBMMU5FUWw4eU5EUXhYMEZWWDBWT0xuQmtaZ3wzZTI3OWQ0ZTYwNDZhNzVhMzg1NjJhZTQ1YzY4ZTQyYWZmMTc2MTYyZGVkOTY2YzA4MDZlZTFiYjEzNGY4OGRi
https://www.fishersci.com/store/msds?partNumber=AAL0651314&productDescription=1-3-AMINOPHENL+ETHNOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/RU/en/sds/aldrich/139351
https://www.fishersci.com/store/msds?partNumber=AAA12503&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F645904.pdf
https://www.benchchem.com/product/b3213720?utm_src=pdf-body
https://www.benchchem.com/product/b3213720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Disposal of
1-(3-Aminophenyl)ethane-1,2-diol

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs?

Step 2: Contain Spill
(Use inert absorbent)

Yes

Step 3: Collect Waste
(Sweep into labeled container)

No (Routine Disposal)

Step 4: Classify Waste
(Consult regulations)

Step 5: Dispose at Approved Facility

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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